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Compound of Interest

Compound Name: 1,6-Heptadiyne

Cat. No.: B051785 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alkyne isomers with the

molecular formula C₇H₁₂, which aligns with the general formula for alkynes (CₙH₂ₙ₋₂). While the

requested molecular formula was C₇H₈, it is highly probable that this was a typographical error,

as C₇H₈ has a degree of unsaturation of four, which is uncharacteristic for simple acyclic

alkynes. This guide will primarily focus on the isomers of C₇H₁₂ and will also briefly discuss the

theoretical structural possibilities for alkyne isomers of C₇H₈.

Alkyne Isomers of C₇H₁₂
The molecular formula C₇H₁₂ corresponds to a variety of structural isomers of alkynes, which

can be categorized based on their carbon skeleton: heptynes, methylhexynes,

dimethylpentynes, and ethylpentynes. These isomers can be further classified as either

terminal or internal alkynes, a distinction that significantly influences their chemical reactivity.

Physicochemical Properties of C₇H₁₂ Alkyne Isomers
The following tables summarize the key physicochemical properties of the known acyclic

alkyne isomers of C₇H₁₂. These properties are crucial for their separation, identification, and

application in synthesis.

Table 1: Heptyne Isomers
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IUPAC
Name

Structure
CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

Refractiv
e Index
(n²⁰/D)

1-Heptyne
CH₃(CH₂)₄

C≡CH
628-71-7 99-100[1] -81[1] 0.733[1] 1.408[1]

2-Heptyne
CH₃(CH₂)₃

C≡CCH₃
1119-65-9 110-111[2] - 0.745[2] 1.423[2]

3-Heptyne

CH₃CH₂C

H₂C≡CCH₂

CH₃

2586-89-2 105-106[3] -130.5 0.741[3] 1.4225[3]

Table 2: Methylhexyne Isomers

IUPAC
Name

Structure
CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

Refractiv
e Index
(n²⁰/D)

3-Methyl-1-

hexyne

CH₃CH₂C

H₂CH(CH₃)

C≡CH

40276-93-

5
85 - 0.710 1.402

4-Methyl-1-

hexyne

CH₃CH₂C

H(CH₃)CH₂

C≡CH

3901-79-9 93-94 - 0.723 1.409

5-Methyl-1-

hexyne

(CH₃)₂CHC

H₂CH₂C≡C

H

2203-80-7 91[4] -124 0.728[5] 1.407[5]

4-Methyl-2-

hexyne

CH₃CH₂C

H(CH₃)C≡

CCH₃

20198-49-

6
99.54[6] -107.6[6] 0.7341[6] 1.4144[6]

5-Methyl-2-

hexyne

(CH₃)₂CHC

H₂C≡CCH₃

53566-37-

3
102[7] -92.9[7] 0.738[7] 1.4150[7]
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Table 3: Dimethylpentyne Isomers

IUPAC
Name

Structure
CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

Refractiv
e Index
(n²⁰/D)

3,3-

Dimethyl-1-

pentyne

CH₃CH₂C(

CH₃)₂C≡C

H

926-75-0 77-78 - 0.713 1.402

4,4-

Dimethyl-1-

pentyne

(CH₃)₃CCH

₂C≡CH

13361-63-

2
73 -75[8] 0.715[8] 1.403[8]

4,4-

Dimethyl-2-

pentyne

(CH₃)₃CC≡

CCH₃
999-78-0 83[2] - 0.718[2] 1.4085[2]

Table 4: Ethylpentyne Isomers

IUPAC
Name

Structure
CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

Refractiv
e Index
(n²⁰/D)

3-Ethyl-1-

pentyne

(CH₃CH₂)₂

CHC≡CH

21020-26-

8
88[3] - 0.725[3] 1.404[3]

Isomer Classification of C₇H₁₂ Alkynes
The structural diversity of C₇H₁₂ alkynes can be visualized through a classification diagram

based on their carbon skeleton.
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Heptynes

Methylhexynes

Dimethylpentynes

Ethylpentynes

C₇H₁₂ Alkynes

1-Heptyne

3-Methyl-1-hexyne

3,3-Dimethyl-1-pentyne

3-Ethyl-1-pentyne

2-Heptyne

3-Heptyne

4-Methyl-1-hexyne

5-Methyl-1-hexyne

4-Methyl-2-hexyne

5-Methyl-2-hexyne

4,4-Dimethyl-1-pentyne

4,4-Dimethyl-2-pentyne
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Acetylene Sodium Acetylide
1. NaNH₂ in liq. NH₃

1-Heptyne

2. CH₃(CH₂)₄Br

1-Bromopentane

1-Pentyne Lithium Pentynide
1. n-BuLi in THF, -78 °C

2-Hexyne (analogue for 2-Heptyne)

2. CH₃I

Iodomethane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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